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Compound of Interest

Compound Name:

2,2'-[[2-(2-

Hydroxyethoxy)ethyl]imino]bisetha

nol

CAS No.: 17626-34-5

Cat. No.: B097872

Get Quote

An authoritative guide to the robust analytical detection and quantification of 2,2'-[[2-(2-
Hydroxyethoxy)ethyl]imino]bisethanol, tailored for researchers and drug development

professionals. This document provides a comprehensive overview of the analyte, its

significance, and detailed protocols for two distinct, validated analytical methodologies.

Introduction to the Analyte: 2,2'-[[2-(2-
Hydroxyethoxy)ethyl]imino]bisethanol
Chemical Identity and Properties

2,2'-[[2-(2-Hydroxyethoxy)ethyl]imino]bisethanol (CAS No: 17626-34-5) is a polyhydroxy

tertiary amine.[1] Its structure is characterized by a central imino group linked to two ethanol

groups and one 2-(2-hydroxyethoxy)ethyl group. This configuration, featuring multiple hydroxyl

(-OH) functionalities and a nitrogen atom, renders the molecule highly polar and hydrophilic.[1]

Key physical and chemical properties are summarized below.
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Property Value Source

CAS Number 17626-34-5 [2]

Molecular Formula C8H19NO4 [2]

Molecular Weight 193.24 g/mol [2]

Boiling Point 357.9°C at 760 mmHg [2]

LogP (XLogP3) -1.718 [2]

PSA (Polar Surface Area) 73.16 Å² [2]

Industrial and Research Significance

This compound finds application in diverse fields. Its structure allows it to act as an effective

corrosion inhibitor, particularly for mild steel in acidic conditions.[1] Furthermore, its hydroxyl

groups enable it to serve as a chain extender in the synthesis of polymers like polyurethanes.

[1] In the context of pharmaceutical development, molecules with similar structures

(ethoxylated amines) can be process impurities or related substances that require careful

monitoring and control. Its potential for genotoxicity, while not specifically detailed in available

literature, is a critical consideration for any impurity in a drug substance, necessitating sensitive

analytical methods for its detection.[3][4]

Analytical Challenges

The physicochemical properties of 2,2'-[[2-(2-Hydroxyethoxy)ethyl]imino]bisethanol present

unique analytical challenges:

High Polarity: Makes it difficult to retain on traditional reversed-phase chromatography

columns.

Low Volatility: Its high boiling point complicates analysis by gas chromatography (GC)

without derivatization.

Lack of a Strong Chromophore: The molecule does not absorb strongly in the UV-Visible

spectrum, leading to poor sensitivity with UV-based detectors unless high concentrations are

present.
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This guide details two robust methods designed to overcome these challenges: a direct

analysis via High-Performance Liquid Chromatography coupled with Mass Spectrometry

(HPLC-MS) and an alternative approach using Gas Chromatography-Mass Spectrometry (GC-

MS) following a derivatization step.

Method 1: Reversed-Phase HPLC with Mass
Spectrometric Detection (RP-HPLC-MS)
This method is the preferred approach for its high specificity, sensitivity, and ability to analyze

the compound in its native state, making it ideal for trace-level quantification in aqueous

matrices and pharmaceutical formulations.

Principle of the Method
Reversed-phase High-Performance Liquid Chromatography (RP-HPLC) is a powerful

technique for separating compounds based on their hydrophobicity. While the high polarity of

2,2'-[[2-(2-Hydroxyethoxy)ethyl]imino]bisethanol is a challenge, specialized reversed-phase

columns with low silanol activity or mixed-mode phases can achieve adequate retention.[5]

Coupling the HPLC system to a mass spectrometer (MS) provides unparalleled selectivity and

sensitivity. Electrospray Ionization (ESI) is used to generate gas-phase ions from the polar,

non-volatile analyte, which are then separated by the mass analyzer based on their mass-to-

charge ratio (m/z), allowing for unambiguous identification and quantification.

Experimental Protocol
1. Reagents and Materials

Reference Standard: 2,2'-[[2-(2-Hydroxyethoxy)ethyl]imino]bisethanol (≥95% purity)

Solvents: Acetonitrile (HPLC or LC-MS grade), Water (Type I, 18.2 MΩ·cm), Formic Acid (LC-

MS grade)

Analytical Column: Newcrom R1, 4.6 x 150 mm, 5 µm (or equivalent polar-modified

reversed-phase column)[5]

Vials: 2 mL amber glass autosampler vials with PTFE-lined caps
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2. Instrumentation

HPLC System: A system capable of delivering a stable binary gradient at flow rates from 0.5

to 1.5 mL/min (e.g., Shimadzu Nexera, Agilent 1260, Waters Acquity).

Mass Spectrometer: A single quadrupole or triple quadrupole mass spectrometer equipped

with an Electrospray Ionization (ESI) source.

3. Preparation of Solutions

Mobile Phase A (MPA): 0.1% Formic Acid in Water.

Mobile Phase B (MPB): 0.1% Formic Acid in Acetonitrile.

Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of the reference standard

into a 10 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of MPA and

MPB.

Working Standards: Prepare a series of calibration standards (e.g., 0.1, 0.5, 1, 5, 10, 25

µg/mL) by serial dilution of the stock solution with the initial mobile phase composition.

4. Sample Preparation

For Drug Substance Analysis: Accurately weigh 50 mg of the drug substance into a 10 mL

volumetric flask. Dissolve and dilute to volume with the initial mobile phase. Filter through a

0.45 µm PTFE syringe filter before injection.

For Aqueous Samples: Filter the sample through a 0.45 µm filter. If high concentrations of

salts or other interferences are present, a Solid-Phase Extraction (SPE) cleanup may be

necessary.

5. Chromatographic and MS Conditions
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Parameter Setting Rationale

Column Temperature 30°C
Ensures reproducible retention

times.

Flow Rate 1.0 mL/min
Standard flow for a 4.6 mm ID

column.

Injection Volume 10 µL
Can be adjusted based on

sensitivity needs.

Gradient Program

0-2 min: 5% B; 2-10 min: 5% to

95% B; 10-12 min: 95% B;

12.1-15 min: 5% B

A shallow initial gradient helps

retain the polar analyte,

followed by a ramp to elute it

and clean the column.

Ionization Mode ESI Positive

The tertiary amine readily

accepts a proton to form a

positive ion [M+H]⁺.

Capillary Voltage 3.5 kV
Optimized for stable spray and

ion generation.

Source Temperature 120°C
Standard condition to aid

desolvation.

Desolvation Temp. 350°C
Ensures efficient solvent

evaporation.

MS Acquisition Mode Selected Ion Monitoring (SIM)

For high sensitivity and

specificity by monitoring only

the ion of interest.

Monitored Ion (m/z) 194.1 [M+H]⁺

Calculated from the molecular

formula C8H19NO4 (MW =

193.24).

6. Data Analysis and System Suitability

Quantification: Construct a calibration curve by plotting the peak area of the analyte against

the concentration of the working standards. Perform a linear regression to determine the
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concentration in unknown samples.

System Suitability: Before sample analysis, inject a mid-level standard five times. The

relative standard deviation (RSD) of the peak area and retention time should be ≤ 2.0%.

Expected Performance Characteristics
Parameter Typical Value

Limit of Detection (LOD) ~0.05 µg/mL

Limit of Quantification (LOQ) ~0.15 µg/mL

Linearity (r²) ≥ 0.998

Precision (%RSD) < 5%

Accuracy (% Recovery) 95 - 105%

Workflow Diagram: HPLC-MS Analysis
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Caption: Workflow for the HPLC-MS analysis of the target analyte.

Method 2: Gas Chromatography with Mass
Spectrometric Detection (GC-MS) after
Derivatization
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This method serves as a valuable alternative, particularly in laboratories where GC-MS is the

primary analytical platform or for matrices that are more amenable to GC analysis. It requires a

chemical modification step (derivatization) to enhance the analyte's volatility.

Principle of the Method
Direct GC analysis of 2,2'-[[2-(2-Hydroxyethoxy)ethyl]imino]bisethanol is impractical due to

its high boiling point and the presence of three active hydroxyl groups that cause poor peak

shape and adsorption onto the GC column.[2] Derivatization, specifically silylation, is employed

to overcome this. A silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA),

reacts with the active hydrogens of the hydroxyl groups, replacing them with non-polar

trimethylsilyl (TMS) groups.

This reaction significantly increases the molecule's volatility and thermal stability while reducing

its polarity, making it suitable for separation on a standard non-polar GC column.[6]

Subsequent detection by a mass spectrometer provides definitive identification based on the

characteristic fragmentation pattern of the derivatized molecule.

Experimental Protocol
1. Reagents and Materials

Reference Standard: 2,2'-[[2-(2-Hydroxyethoxy)ethyl]imino]bisethanol (≥95% purity)

Derivatizing Agent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1%

Trimethylchlorosilane (TMCS)

Solvents: Pyridine (anhydrous), Hexane (GC grade)

GC Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent)

Vials: 2 mL amber glass autosampler vials with PTFE-lined caps

2. Instrumentation

GC-MS System: A gas chromatograph equipped with a split/splitless injector, coupled to a

mass selective detector (e.g., Agilent 7890/5977, Thermo Trace 1310/ISQ).
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3. Preparation of Solutions

Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of the reference standard

into a 10 mL volumetric flask. Dissolve and dilute to volume with anhydrous pyridine.

Working Standards: Prepare calibration standards (e.g., 1, 5, 10, 50, 100 µg/mL) by serial

dilution of the stock solution with anhydrous pyridine.

4. Derivatization and Sample Preparation

For Standards and Samples:

Pipette 100 µL of the standard solution or sample (dissolved in pyridine) into a clean

autosampler vial.

Add 100 µL of BSTFA + 1% TMCS.

Cap the vial tightly and vortex for 30 seconds.

Heat the vial at 70°C for 30 minutes in a heating block or oven.

Cool the vial to room temperature. The sample is now ready for injection.

5. Chromatographic and MS Conditions
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Parameter Setting Rationale

Injector Temperature 280°C
Ensures rapid volatilization of

the derivatized analyte.

Injection Mode Splitless (1 min)

Maximizes transfer of the

analyte to the column for trace

analysis.

Carrier Gas
Helium, Constant Flow @ 1.2

mL/min

Inert carrier gas providing

good chromatographic

efficiency.

Oven Program

Initial 100°C (hold 2 min), ramp

15°C/min to 300°C (hold 5

min)

Separates the derivatized

analyte from solvent and by-

products.

Transfer Line Temp. 290°C

Prevents condensation of the

analyte between the GC and

MS.

Ion Source Temp. 230°C
Standard temperature for

electron ionization.

Ionization Mode
Electron Ionization (EI) at 70

eV

Standard EI energy provides

reproducible fragmentation

patterns for library matching

and identification.

MS Acquisition Mode Scan (m/z 50-500) or SIM

Scan mode is used for initial

identification. SIM mode is

used for quantification,

monitoring characteristic

fragment ions.

6. Data Analysis

Identification: The derivatized compound will have a molecular weight of 409.3 g/mol (193.2

+ 3 * 72.1). Identify the compound by its retention time and mass spectrum, looking for

characteristic fragment ions (e.g., loss of a methyl group, m/z 394).
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Quantification: Use SIM mode, monitoring at least two characteristic fragment ions.

Construct a calibration curve and perform linear regression as described in the HPLC

method.

Expected Performance Characteristics
Parameter Typical Value

Limit of Detection (LOD) ~0.5 µg/mL

Limit of Quantification (LOQ) ~1.5 µg/mL

Linearity (r²) ≥ 0.995

Precision (%RSD) < 10%

Accuracy (% Recovery) 90 - 110%

Workflow Diagram: GC-MS Analysis
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(70°C, 30 min) GC SeparationInject MS Detection (EI)
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Caption: Workflow for the GC-MS analysis including the derivatization step.

Method Selection and Summary
Choosing the appropriate analytical method depends on the specific laboratory capabilities,

sample matrix, and required sensitivity.
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Feature HPLC-MS GC-MS with Derivatization

Principle
Direct analysis of polar

compound
Analysis of volatile derivative

Sensitivity Very High (sub-µg/mL) High (low-µg/mL)

Specificity Very High Very High

Sample Prep Simple (Dilute and Shoot)
More complex (requires

chemical reaction)

Throughput Higher
Lower due to derivatization

time

Best For

Aqueous samples, trace

analysis, heat-sensitive

matrices

Non-aqueous samples, labs

with established GC-MS

workflows

Both HPLC-MS and GC-MS are powerful, specific, and sensitive techniques capable of

accurately quantifying 2,2'-[[2-(2-Hydroxyethoxy)ethyl]imino]bisethanol. The HPLC-MS

method offers the advantage of simpler sample preparation and potentially higher sensitivity,

making it the primary recommended method. The GC-MS method provides a robust and

reliable orthogonal technique, which is invaluable for method validation and confirmatory

testing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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